5-Bromo-2-hydroxy-3-[3-(4-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C17H13BrO4
• Molecular Weight: 361.2 g/mol
• IUPAC Name: 5-bromo-2-hydroxy-3-[(E)-3-(4-methoxyphenyl)prop-2-enoyl]cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C17H13BrO4/c1-22-13-6-2-11(3-7-13)4-8-15(19)14-10-12(18)5-9-16(20)17(14)21/h2-10H,1H3,(H,20,21)/b8-4+
• InChI Key: HPILVPHVPKUJFW-XBXARRHUSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C(=O)C2=C(C(=O)C=CC(=C2)Br)O
• SMILES: COC1=CC=C(C=C1)C=CC(=O)C2=C(C(=O)C=CC(=C2)Br)O

Description

5-Bromo-2-hydroxy-3-[3-(4-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one, also known as BHMC, is a chemical compound that has been extensively studied for its potential applications in various scientific research fields. BHMC is a yellow crystalline solid that belongs to the class of cycloheptatrienone compounds. In

Scientific Research Applications

5-Bromo-2-hydroxy-3-[3-(4-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one has been studied extensively for its potential applications in various scientific research fields, including cancer treatment, neuroprotection, and anti-inflammatory therapy. 5-Bromo-2-hydroxy-3-[3-(4-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, 5-Bromo-2-hydroxy-3-[3-(4-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one has been shown to have neuroprotective effects against oxidative stress-induced neuronal damage and to possess anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 5-Bromo-2-hydroxy-3-[3-(4-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one is not fully understood, but it is believed to involve the modulation of various signaling pathways involved in cancer cell growth and survival. 5-Bromo-2-hydroxy-3-[3-(4-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one has been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway and inhibiting the PI3K/Akt signaling pathway. Additionally, 5-Bromo-2-hydroxy-3-[3-(4-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one has been shown to inhibit the NF-κB signaling pathway, which plays a critical role in the regulation of inflammation and cancer cell growth.
Biochemical and Physiological Effects:
5-Bromo-2-hydroxy-3-[3-(4-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one has been shown to exhibit potent biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of cancer cell growth and survival, and the modulation of various signaling pathways involved in cancer and inflammation. Additionally, 5-Bromo-2-hydroxy-3-[3-(4-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one has been shown to have neuroprotective effects against oxidative stress-induced neuronal damage and to possess anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of 5-Bromo-2-hydroxy-3-[3-(4-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one is its potent anticancer activity against various cancer cell lines. Additionally, 5-Bromo-2-hydroxy-3-[3-(4-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one has been shown to possess neuroprotective and anti-inflammatory properties, which make it a promising candidate for the development of new therapies for various diseases. However, one of the limitations of 5-Bromo-2-hydroxy-3-[3-(4-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one is its relatively low solubility in water, which may limit its bioavailability and therapeutic efficacy.

Future Directions

There are several potential future directions for the study of 5-Bromo-2-hydroxy-3-[3-(4-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one. One area of research could be the development of new formulations or delivery methods to improve its solubility and bioavailability. Additionally, further studies could be conducted to explore the potential applications of 5-Bromo-2-hydroxy-3-[3-(4-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one in other scientific research fields, such as neurodegenerative diseases and autoimmune disorders. Finally, the mechanism of action of 5-Bromo-2-hydroxy-3-[3-(4-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one could be further elucidated to better understand its effects on cancer and inflammation.

Synthesis Methods

5-Bromo-2-hydroxy-3-[3-(4-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one can be synthesized through a multi-step process involving the reaction of 4-methoxybenzaldehyde with malonic acid in the presence of piperidine to yield 3-(4-methoxyphenyl)acrylic acid. The resulting acid is then treated with phosphorus oxychloride to form the corresponding acid chloride, which is then reacted with 2,4,6-cycloheptatrien-1-one in the presence of triethylamine and copper(I) iodide to yield 5-Bromo-2-hydroxy-3-[3-(4-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one.